![molecular formula C14H10IN3O B1258509 2-Iodo-N-(1,10-phenanthrolin-5-YL)acetamide CAS No. 111047-29-1](/img/structure/B1258509.png)
2-Iodo-N-(1,10-phenanthrolin-5-YL)acetamide
Overview
Description
“2-Iodo-N-(1,10-phenanthrolin-5-YL)acetamide” is a chemical compound with the molecular formula C14H10IN3O . It has been used in the synthesis of a heterogeneous artificial metallolipase with chimeric catalytic activity . It has also been used to label thiols to confer the metal-binding properties of the phenanthroline chelator .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenanthroline skeleton, which is a derivative of phenanthrene, and consists of two pyridine rings non-linearly joined by a benzene ring .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 363.15 . It has a predicted boiling point of 591.5±40.0 °C, a predicted density of 1.852±0.06 g/cm3, and a predicted pKa of 10.68±0.43 .Scientific Research Applications
Catalytic Activity in Hydrolysis
Davies and Distefano (1997) explored the use of 2-Iodo-N-(1,10-phenanthrolin-5-yl)acetamide in catalyzing ester and amide hydrolysis. They investigated a protein-1,10-phenanthroline conjugate, utilizing iodoacetamido-1,10-phenanthroline for modifying a unique cysteine residue in a protein. This conjugate demonstrated enantioselective hydrolysis of several amino acid esters under mild conditions, enhancing the rate significantly compared to the background rate (Davies & Distefano, 1997).
Enzyme Binding and Inhibition
Spallholz and Piette (1972) synthesized a paramagnetic analog of 1,10-phenanthroline, including an iodoacetamide component, which binds to Horse Liver Alcohol Dehydrogenase forming a stoichiometric complex. This study illustrates the potential of this compound derivatives in enzyme interaction studies, providing insights into the enzyme's active sites (Spallholz & Piette, 1972).
Coordination Chemistry and Supramolecular Structures
Liu and Zhu (2007) highlighted the role of this compound derivatives in the formation of complex polymeric structures. They described the synthesis of binuclear polymeric complexes with significant coordination chemistry, involving 1,10-phenanthroline and acetamide groups. These complexes form supramolecular network structures through various hydrogen bonding interactions (Liu & Zhu, 2007).
Photosensitization in Ruthenium(II) Complexes
Ramiro, García‐Fresnadillo, and Orellana (2005) discussed the synthesis of amide-functionalized N-1,10-phenanthrolin-5-ylalkylamides, including 2-iodo-N-1,10-phenanthrolin-5-ylacetamide, for use in heteroleptic ruthenium(II) complexes. These complexes, acting as functionalized photosensitizers, are significant for singlet molecular oxygen generation, highlighting a potential application in photodynamic therapy or solar energy conversion (Ramiro et al., 2005).
Chemical Nuclease Activity
Chen, Mazumder, Constant, and Sigman (1993) explored the use of 1,10-phenanthroline derivatives in chemical nuclease activity. Their research demonstrated the affinity of these compounds, including those modified with iodoacetamide, for DNA, thus potentially serving as a basis for targeted DNA cleavage or as tools in genetic research (Chen et al., 1993).
Properties
IUPAC Name |
2-iodo-N-(1,10-phenanthrolin-5-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10IN3O/c15-8-12(19)18-11-7-9-3-1-5-16-13(9)14-10(11)4-2-6-17-14/h1-7H,8H2,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNZCYEFHRZCOGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=C3C=CC=NC3=C2N=C1)NC(=O)CI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10IN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40596250 | |
Record name | 2-Iodo-N-(1,10-phenanthrolin-5-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
363.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
111047-29-1 | |
Record name | 2-Iodo-N-(1,10-phenanthrolin-5-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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